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Introduction

GSK8573 is a crucial tool for researchers studying the role of BAZ2A and BAZ2B
bromodomains in chromatin regulation. It serves as a structurally related, inactive control
compound for GSK2801, a potent and selective inhibitor of the BAZ2A and BAZ2B
bromodomains.[1][2][3] The use of GSK8573 in parallel with GSK2801 is essential for ensuring
that the observed effects on chromatin binding and gene expression are specifically due to the
inhibition of BAZ2A/B and not off-target effects. These application notes provide a detailed
protocol for utilizing GSK8573 in chromatin immunoprecipitation (ChlP) assays to serve as a
robust negative control.

BAZ2A and BAZ2B are integral components of chromatin remodeling complexes, playing a key
role in transcriptional regulation.[4] BAZ2A, for instance, is a core subunit of the Nucleolar
Remodeling Complex (NoRC), which is involved in the silencing of ribosomal RNA genes.[4] By
using GSK2801 to inhibit the acetyl-lysine binding function of BAZ2A/B bromodomains,
researchers can investigate their role in gene regulation. GSK8573, which is inactive against
BAZ2A/B, allows for the confident attribution of any changes in protein-DNA interactions to the
specific inhibition of these targets.[1]
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The following tables summarize key quantitative data for GSK2801 and GSK8573, providing a
basis for experimental design and interpretation.

Table 1: In Vitro Binding Affinity of GSK2801 and GSK8573

Dissociation
Compound Target Reference
Constant (Kd)

GSK2801 BAZ2A 257 nM [11[2][3]
GSK2801 BAZ2B 136 nM [1][2]13]
GSK2801 BRD9 ~1.1 pM [1]
GSK2801 TAF1L(2) ~3.2 uM [1]

No significant binding
GSK8573 BAZ2A/B [1]

up to 50 uM
GSK8573 BRD9 pKd = 4.5 [1]

Table 2: Cellular Activity of GSK2801 and GSK8573 (Fluorescence Recovery After
Photobleaching - FRAP)

Effect on GFP-
Treatment BAZ2A Recovery Interpretation Reference
Half-Time

Displacement of
GSK2801 Accelerated recovery BAZ2A from [1112][3]

chromatin

Does not displace
GSK8573 No effect BAZ2A from [1][2]

chromatin

Signaling Pathway and Experimental Workflow

To visually represent the underlying biological process and the experimental procedure, the
following diagrams are provided.
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Caption: BAZ2A/B signaling pathway and the inhibitory action of GSK2801.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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